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Compound of Interest

Compound Name: Methyltin trichloride

Cat. No.: B043309 Get Quote

An In-depth Technical Guide to Methyltin Trichloride

This technical guide provides a comprehensive overview of methyltin trichloride (CH₃SnCl₃),

a significant organotin compound. The information is intended for researchers, scientists, and

professionals in drug development and materials science, focusing on its chemical structure,

physicochemical properties, synthesis, analytical methods, and toxicological profile.

Chemical Structure and Identification
Methyltin trichloride, also known as trichloromethylstannane, is an organometallic compound

with the chemical formula CH₃SnCl₃. The central tin (Sn) atom is bonded to one methyl group

and three chlorine atoms, resulting in a tetrahedral geometry.

CAS Number: 993-16-8[1][2][3][4][5]

Molecular Formula: CH₃Cl₃Sn[1][2][3][5]

Below is a diagram representing the chemical structure of methyltin trichloride.
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Chemical Structure of Methyltin Trichloride

Sn

CH₃ Cl Cl Cl

Click to download full resolution via product page

Caption: Ball-and-stick model of methyltin trichloride.

Physicochemical and Spectroscopic Data
Methyltin trichloride is a white crystalline solid at room temperature.[5] It is soluble in organic

solvents such as chloroform and methanol.[5] A summary of its key physical and spectroscopic

properties is presented below.

Property Value Reference

Molecular Weight 240.10 g/mol [1]

Melting Point 48-51 °C [6]

Boiling Point 171 °C [6]

Raman Spectroscopy
Characteristic band at 548

cm⁻¹
[7]

CAS Number 993-16-8 [1][2][3][4][5]

Note: Detailed, publicly available crystal structure data and assigned NMR chemical shifts for

methyltin trichloride are limited.

Experimental Protocols
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Synthesis of Methyltin Trichloride
Several methods for the industrial synthesis of methyltin trichloride have been documented. A

common approach involves the direct reaction of methyl chloride with tin or stannous chloride

in the presence of a catalyst.

Example Protocol 1: Catalytic reaction with Stannous Chloride[8]

Apparatus: A reaction vessel equipped with a stirrer, gas inlet, and distillation setup.

Reactants:

Anhydrous stannous chloride (SnCl₂)

Tetrabutylphosphonium chloride (catalyst)

Methyl chloride (CH₃Cl)

Procedure:

1. Mix 2.0 moles of anhydrous stannous chloride with 1.0 mole of tetrabutylphosphonium

chloride in the reaction vessel.

2. Heat the mixture to 170°C under vacuum to remove any traces of moisture.

3. Introduce dry nitrogen to the vessel to break the vacuum.

4. While stirring, bubble methyl chloride gas through the mixture at a temperature of 160-

170°C. The rate of addition should match the rate of reaction.

5. Continue the reaction for approximately 18 hours, by which time the reaction rate will have

significantly decreased.

6. Apply a vacuum and distill the methyltin trichloride from the reaction mixture by heating

to 170°C at 2.0 mm Hg.

Example Protocol 2: Synthesis using a Pentavalent Organophosphorous Dihalide Catalyst[9]
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Apparatus: A 1000 ml three-neck flask fitted with a methyl chloride inlet tube, a high-speed

agitator, a reflux condenser, and a thermometer. The flask is placed in an electric heating

mantle.

Reactants:

273.2 g (1 mol) of tributylphosphorous dichloride (catalyst)

118.7 g (1 mol) of tin chips

189.6 g (1 mol) of stannous chloride

Methyl chloride (CH₃Cl)

Procedure:

1. Charge the flask with tributylphosphorous dichloride, tin chips, and stannous chloride.

2. Heat the contents of the flask to 185°-190°C.

3. Introduce methyl chloride gas into the reaction mixture.

4. Continue the addition of methyl chloride until the solids have dissolved and no more gas is

being consumed. The reaction duration is approximately 2 hours and 27 minutes.

5. The resulting product is a mixture of dimethyltin dichloride and methyltin trichloride.

Analytical Methods for Quantification
The determination of methyltin trichloride, particularly in environmental and occupational

settings, requires sensitive analytical techniques. NIOSH Method 5526 provides a detailed

protocol for air monitoring.

NIOSH Method 5526: Methyltin Chlorides in Air[10]

Sampling:

Draw a known volume of air (15 to 75 L) through an OVS-2 tube (containing a glass fiber

filter and XAD-2 sorbent) at a flow rate of 0.25 to 1 L/min.
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Ship the assembled sampler cold. Samples are stable for 14 days at 4°C.

Sample Preparation:

Transfer the glass fiber filter and the main resin bed to a 10 mL sample vial.

Transfer the backup resin bed to a separate 10 mL vial.

Add 2 mL of 0.17 mol/L acetic acid in acetonitrile to each vial to desorb the methyltin

chlorides.

Agitate the vials on a mechanical shaker for 30 minutes.

To each vial, add 2 mL of a pH 4 buffer and 1 mL of a derivatizing solution (10 g/L sodium

tetraethylborate in diethyl ether).

Shake the vials for an additional 15 minutes.

Analysis:

Technique: Gas Chromatography with a Flame Photometric Detector (GC-FPD) using a

tin-specific filter.

Column: 30 m x 0.53 mm ID, 1.5 µm film, (5% phenyl)-methylpolysiloxane fused silica

capillary column.

Carrier Gas: Helium at 6 mL/min.

Temperatures:

Injector: Cool on-column

Detector: 250°C

Column: 50°C for 3 min, then ramp at 12°C/min to 200°C and hold for 1 min.

Injection Volume: 1 µL.

Calibration:
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Prepare a calibration stock solution containing accurately weighed amounts of methyltin
trichloride, dimethyltin dichloride, and trimethyltin chloride in 0.17 mol/L acetic acid in

acetonitrile.

Prepare working standards by serial dilution of the derivatized stock solution with hexane.

Construct a calibration curve by plotting peak areas against the mass of tin for each

methyltin chloride.

Analytical Workflow for Methyltin Trichloride in Air (NIOSH 5526)
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Caption: Workflow for the analysis of methyltin trichloride in air samples.

Toxicological and Environmental Considerations
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Organotin compounds, including methyltin trichloride, are known for their toxicity.

Toxicology Summary:

Endpoint Value Species Reference

LD₅₀ (Oral) 1370 mg/kg Rat [11]

Methyltin trichloride is corrosive and can cause severe skin and eye burns.[11] Inhalation

may lead to chemical burns in the respiratory tract.[11]

Environmental Fate:

The environmental behavior of methyltin compounds is influenced by both biotic and abiotic

processes. In landfill environments, monomethyltin trichloride has been observed to promote

the methylation of inorganic tin.[12][13] Conversely, demethylation processes can also occur.

[12][13] Photolytic degradation of methyltin compounds has been noted as a potential

environmental fate pathway. The presence of methyltins in the environment can result from

their use as stabilizers in PVC plastics and from the natural methylation of inorganic tin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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